Tert-butyl 3-(4-bromopyrimidin-2-yl)oxyazetidine-1-carboxylate Tert-butyl 3-(4-bromopyrimidin-2-yl)oxyazetidine-1-carboxylate
Brand Name: Vulcanchem
CAS No.: 2408969-29-7
VCID: VC4195300
InChI: InChI=1S/C12H16BrN3O3/c1-12(2,3)19-11(17)16-6-8(7-16)18-10-14-5-4-9(13)15-10/h4-5,8H,6-7H2,1-3H3
SMILES: CC(C)(C)OC(=O)N1CC(C1)OC2=NC=CC(=N2)Br
Molecular Formula: C12H16BrN3O3
Molecular Weight: 330.182

Tert-butyl 3-(4-bromopyrimidin-2-yl)oxyazetidine-1-carboxylate

CAS No.: 2408969-29-7

Cat. No.: VC4195300

Molecular Formula: C12H16BrN3O3

Molecular Weight: 330.182

* For research use only. Not for human or veterinary use.

Tert-butyl 3-(4-bromopyrimidin-2-yl)oxyazetidine-1-carboxylate - 2408969-29-7

Specification

CAS No. 2408969-29-7
Molecular Formula C12H16BrN3O3
Molecular Weight 330.182
IUPAC Name tert-butyl 3-(4-bromopyrimidin-2-yl)oxyazetidine-1-carboxylate
Standard InChI InChI=1S/C12H16BrN3O3/c1-12(2,3)19-11(17)16-6-8(7-16)18-10-14-5-4-9(13)15-10/h4-5,8H,6-7H2,1-3H3
Standard InChI Key IDVMIJOWOOTVSS-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)N1CC(C1)OC2=NC=CC(=N2)Br

Introduction

Tert-butyl 3-(4-bromopyrimidin-2-yl)oxyazetidine-1-carboxylate is a complex organic compound that incorporates a pyrimidine ring, a bromine substituent, and an azetidine moiety protected by a tert-butyl ester group. This compound is likely used in pharmaceutical or chemical synthesis due to its structural features, which are common in drug design and development.

Synthesis and Applications

The synthesis of this compound typically involves the reaction of a pyrimidine derivative with an azetidine precursor, followed by protection with a tert-butyl group. It may be used as an intermediate in the synthesis of pharmaceuticals or biologically active compounds due to its functional groups that can undergo further transformations.

Research Findings

While specific research findings on this exact compound are not readily available, compounds with similar structures are often studied for their biological activity, such as antimicrobial or anticancer properties. The presence of a bromine atom allows for potential cross-coupling reactions, expanding its utility in synthesis.

Safety and Handling

Handling this compound requires caution due to the potential toxicity of organic bromides. It is advisable to follow standard laboratory safety protocols, including the use of protective equipment and ventilation.

Safety InformationDescription
Hazard StatementsMay be harmful if swallowed, causes skin and eye irritation.
Precautionary StatementsAvoid inhalation, wear protective gloves and safety glasses.

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